Cas no 1896515-75-5 (5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde)
1896515-75-5 structure
Product Name:5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde
CAS No:1896515-75-5
MF:C5H5FN2O
MW:128.104404211044
CID:6409624
PubChem ID:115011165
Update Time:2026-03-11
5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde
- 1H-Pyrazole-4-carboxaldehyde, 5-fluoro-1-methyl-
- 1896515-75-5
- EN300-7007911
- AKOS040889872
- Z2732445309
- MFCD31633735
- 5-fluoro-1-methylpyrazole-4-carbaldehyde
-
- Inchi: 1S/C5H5FN2O/c1-8-5(6)4(3-9)2-7-8/h2-3H,1H3
- InChI Key: NCLCZBDHCVJAOT-UHFFFAOYSA-N
- SMILES: N1(C)C(F)=C(C=O)C=N1
Computed Properties
- Exact Mass: 128.03859095g/mol
- Monoisotopic Mass: 128.03859095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 34.9Ų
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 221.1±20.0 °C(Predicted)
- pka: -0.61±0.10(Predicted)
5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB553788-100 mg |
5-Fluoro-1-methyl-1H-pyrazole-4-carbaldehyde; . |
1896515-75-5 | 100MG |
€1,033.70 | 2022-03-01 | ||
| eNovation Chemicals LLC | Y1012586-1g |
5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde |
1896515-75-5 | 95% | 1g |
$1450 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1012586-5g |
5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde |
1896515-75-5 | 95% | 5g |
$2988 | 2024-07-28 | |
| abcr | AB553788-250mg |
5-Fluoro-1-methyl-1H-pyrazole-4-carbaldehyde; . |
1896515-75-5 | 250mg |
€766.00 | 2024-08-02 | ||
| abcr | AB553788-1g |
5-Fluoro-1-methyl-1H-pyrazole-4-carbaldehyde; . |
1896515-75-5 | 1g |
€1477.00 | 2024-08-02 | ||
| Enamine | EN300-7007911-1g |
5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde |
1896515-75-5 | 95% | 1g |
$986.0 | 2023-08-31 | |
| Enamine | EN300-7007911-5g |
5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde |
1896515-75-5 | 95% | 5g |
$2858.0 | 2023-08-31 | |
| Enamine | EN300-7007911-10g |
5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde |
1896515-75-5 | 95% | 10g |
$4236.0 | 2023-08-31 | |
| Enamine | EN300-7007911-0.05g |
5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde |
1896515-75-5 | 95% | 0.05g |
$229.0 | 2023-08-31 | |
| Enamine | EN300-7007911-0.1g |
5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde |
1896515-75-5 | 95% | 0.1g |
$342.0 | 2023-08-31 |
5-fluoro-1-methyl-1H-pyrazole-4-carbaldehyde Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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